Glycocholic Acid-d4
Glycocholic Acid-d4
Glycocholic acid-d4 is intended for use as an internal standard for the quantification of glycocholic acid (Item No. 20276) by GC- or LC-MS. Glycocholic acid is a natural secondary bile acid formed by the conjugation of cholic acid (Item No. 20250) and glycine. It acts as a detergent to solubilize fats for absorption and is itself absorbed. Like other bile acids, glycocholic acid exists as an anion at physiological pH and requires a carrier for transport across the membranes of the enterohepatic tissues.
Brand Name:
Vulcanchem
CAS No.:
1201918-15-1
VCID:
VC0163232
InChI:
InChI=1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14?,15?,16?,17?,18?,19?,20?,21?,24?,25-,26+/m0/s1/i8D2,10D2
SMILES:
CC(CCC(=O)NCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C26H43NO6
Molecular Weight:
469.655
Glycocholic Acid-d4
CAS No.: 1201918-15-1
Reference Standards
VCID: VC0163232
Molecular Formula: C26H43NO6
Molecular Weight: 469.655
| CAS No. | 1201918-15-1 |
|---|---|
| Product Name | Glycocholic Acid-d4 |
| Molecular Formula | C26H43NO6 |
| Molecular Weight | 469.655 |
| IUPAC Name | 2-[4-[(10S,13R)-2,2,4,4-tetradeuterio-3,7,12-trihydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoylamino]acetic acid |
| Standard InChI | InChI=1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14?,15?,16?,17?,18?,19?,20?,21?,24?,25-,26+/m0/s1/i8D2,10D2 |
| Standard InChIKey | RFDAIACWWDREDC-WZQUIQSLSA-N |
| SMILES | CC(CCC(=O)NCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Description | Glycocholic acid-d4 is intended for use as an internal standard for the quantification of glycocholic acid (Item No. 20276) by GC- or LC-MS. Glycocholic acid is a natural secondary bile acid formed by the conjugation of cholic acid (Item No. 20250) and glycine. It acts as a detergent to solubilize fats for absorption and is itself absorbed. Like other bile acids, glycocholic acid exists as an anion at physiological pH and requires a carrier for transport across the membranes of the enterohepatic tissues. |
| Synonyms | Cholylglycine-d4 |
| Reference | 1.Blazquez, A.G.,Briz, O.,Romero, M.R., et al. Characterization of the role of ABCG2 as a bile acid transporter in liver and placenta. Mol. Pharmacol. 81(2), 273-283 (2012). |
| PubChem Compound | 146156635 |
| Last Modified | Nov 11 2021 |
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